Cas no 5123-18-2 (4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)-)

4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)- structure
5123-18-2 structure
Product Name:4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)-
CAS No:5123-18-2
MF:C11H16BNO2
MW:205.061243057251
CID:3315886
PubChem ID:12711345
Update Time:2025-04-21

4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3,6,2-DIOXAZABOROCINE, TETRAHYDRO-2-(4-METHYLPHENYL)-
    • 2-(p-tolyl)-1,3,6,2-dioxazaborocane
    • 5123-18-2
    • Inchi: 1S/C11H16BNO2/c1-10-2-4-11(5-3-10)12-14-8-6-13-7-9-15-12/h2-5,13H,6-9H2,1H3
    • InChI Key: SGOGHAKJFWKMDM-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C)=CC=2)OCCNCC1

Computed Properties

  • Exact Mass: 205.1274089Da
  • Monoisotopic Mass: 205.1274089Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų
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